Cas no 924861-85-8 (1,4-Bis(2,2-dimethoxyethyl)piperazine)

• Product Name: 1,4-Bis(2,2-dimethoxyethyl)piperazine
• CAS No: 924861-85-8
• MF: C₁₂H₂₆N₂O₄
• MW: 262.345843791962
• CID: 3155156
• PubChem ID: 16767213
• Update Time: 2025-05-25

1,4-Bis(2,2-dimethoxyethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(2,2-dimethoxyethyl)piperazine
• AKOS005604762
• 924861-85-8
• STK693139
• CS-0325807

• Inchi： 1S/C12H26N2O4/c1-15-11(16-2)9-13-5-7-14(8-6-13)10-12(17-3)18-4/h11-12H,5-10H2,1-4H3
• InChI Key： FSRHQXHUHBDFFP-UHFFFAOYSA-N
• SMILES： O(C)C(CN1CCN(CC(OC)OC)CC1)OC

Computed Properties

• Exact Mass: 262.18925731Da
• Monoisotopic Mass: 262.18925731Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 1,4-Bis(2,2-dimethoxyethyl)piperazine

Recent Advances in the Application of 1,4-Bis(2,2-dimethoxyethyl)piperazine (CAS: 924861-85-8) in Chemical Biology and Pharmaceutical Research

1,4-Bis(2,2-dimethoxyethyl)piperazine (CAS: 924861-85-8) has emerged as a versatile compound in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

One of the most significant advancements in the use of 1,4-Bis(2,2-dimethoxyethyl)piperazine is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block in the development of selective inhibitors for protein kinases involved in cancer progression. The study reported that derivatives of 1,4-Bis(2,2-dimethoxyethyl)piperazine exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that this compound could play a pivotal role in the design of next-generation anticancer therapies.

In addition to its applications in oncology, 1,4-Bis(2,2-dimethoxyethyl)piperazine has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry explored the compound's ability to disrupt bacterial cell membranes, leading to the development of novel antibiotics. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives of 1,4-Bis(2,2-dimethoxyethyl)piperazine exhibited broad-spectrum antibacterial activity, with minimal cytotoxicity to mammalian cells. This highlights the compound's potential as a scaffold for designing new antimicrobial agents.

Another area of interest is the use of 1,4-Bis(2,2-dimethoxyethyl)piperazine in drug delivery systems. A 2022 study in Biomaterials Science investigated the compound's ability to form stable complexes with nucleic acids, facilitating their delivery into target cells. The researchers found that the compound's unique structure allowed for efficient encapsulation and release of therapeutic nucleic acids, making it a promising candidate for gene therapy applications. This research opens new avenues for the use of 1,4-Bis(2,2-dimethoxyethyl)piperazine in the field of personalized medicine.

Despite these promising findings, challenges remain in the optimization of 1,4-Bis(2,2-dimethoxyethyl)piperazine-based compounds. Issues such as solubility, stability, and selectivity need to be addressed to fully realize their therapeutic potential. Future research should focus on structure-activity relationship (SAR) studies to identify the most effective derivatives and improve their pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this field.

In conclusion, 1,4-Bis(2,2-dimethoxyethyl)piperazine (CAS: 924861-85-8) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial activity and drug delivery, underscore its importance in the development of novel therapeutics. Continued research and innovation will be crucial to unlocking the full potential of this compound and translating laboratory findings into clinical applications.